Cas no 126052-25-3 (2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine)

• Product Name: 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine
• CAS No: 126052-25-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 897145
• Update Time: 2025-05-20

2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-2-(1-methylethyl)- (9CI)
• 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine
• 2-Isopropyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine
• IMidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-2-(1-Methylethyl)-

• Inchi： 1S/C9H15N3/c1-7(2)8-6-12-4-3-10-5-9(12)11-8/h6-7,10H,3-5H2,1-2H3
• InChI Key： FSWUBMHGSRAQIY-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)C)=CN1CCNC2

Computed Properties

• Exact Mass: 165.12675

Experimental Properties

• PSA: 29.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine

2-(Propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine: A Comprehensive Overview

The compound with CAS No. 126052-25-3, known as 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyrazines, which are heterocyclic aromatic compounds with unique electronic properties. The imidazo[1,2-a]pyrazine core of this molecule is a bicyclic structure consisting of an imidazole ring fused to a pyrazine ring. The presence of the propan-2-yl group at the 2-position introduces steric effects and potentially influences the molecule's reactivity and stability.

Recent studies have highlighted the potential of imidazopyrazines as building blocks for advanced materials. For instance, researchers have explored their use in constructing two-dimensional (2D) covalent organic frameworks (COFs) for applications in gas storage and catalysis. The imidazo[1,2-a]pyrazine moiety's ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for such frameworks. Moreover, the propan-2-yl substituent can be tailored to modulate the electronic and steric properties of the molecule further.

The synthesis of 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine typically involves multi-step processes that require precise control over reaction conditions. One common approach is through cyclization reactions of appropriately substituted precursors. For example, the condensation of amines with carbonyl compounds under high temperature or acidic conditions can lead to the formation of the imidazopyrazine core. The propan-2-yl group is often introduced via alkylation or substitution reactions at a later stage.

From a structural standpoint, the imidazo[1,2-a]pyrazine framework exhibits aromaticity due to conjugation across its nitrogen-rich rings. This aromaticity contributes to its stability and electronic conductivity. The molecule's planar geometry also facilitates π–π stacking interactions when incorporated into bulk materials or thin films.

Emerging research has also explored the application of this compound in optoelectronic devices. Its unique electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The imidazo[1,2-a]pyrazine core's ability to absorb light across a broad spectrum could enhance device efficiency when used as an active layer material.

In terms of biological applications, preliminary studies suggest that imidazopyrazines may exhibit bioactivity against certain enzymes or receptors. However, more comprehensive research is needed to fully understand their potential in drug discovery and therapeutic development.

From an environmental standpoint, understanding the degradation pathways of 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine is crucial for assessing its impact on ecosystems. Recent investigations have focused on its stability under various environmental conditions and its potential to undergo photochemical degradation.

In summary, 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,a]pyrazine represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an attractive target for further research and development in areas ranging from materials science to optoelectronics.